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Compound of Interest

Compound Name: 3-Amino-5-tert-butylpyrazole

Cat. No.: B1268078

In-Depth Technical Guide to 3-Amino-5-tert-
butylpyrazole

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 3-Amino-5-tert-butylpyrazole, a
versatile heterocyclic amine that serves as a key building block in the synthesis of a wide range

of compounds, patrticularly in the agrochemical and pharmaceutical industries. This document
outlines its chemical properties, spectral data, and a representative synthetic approach.

Core Compound Information

Chemical Identity:

Identifier Value

IUPAC Name 5-tert-butyl-1H-pyrazol-3-amine
3-Amino-5-tert-butyl-1H-pyrazole, 5-Amino-3-

Synonyms
tert-butyl-1H-pyrazole

CAS Number 82560-12-1

Molecular Formula C7H13Ns

Molecular Weight 139.20 g/mol
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Physicochemical Properties:

Property Value

Appearance White to brown crystalline powder
Melting Point 77-83 °C

Purity =>98% (GC)

Storage Conditions Storeat2 -8 °C

Spectroscopic Data

Characterization of 3-Amino-5-tert-butylpyrazole is crucial for its identification and quality
control in research and development. Below is a summary of its key spectral features.

Mass Spectrometry: The electron ionization mass spectrum of 3-Amino-5-tert-butylpyrazole
shows a molecular ion peak corresponding to its molecular weight.

Infrared (IR) Spectroscopy: The IR spectrum of aminopyrazoles is characterized by specific
vibrational frequencies. For 3(5)-aminopyrazoles, the tautomerism between the 3-amino and 5-
amino forms can be investigated using matrix isolation IR spectroscopy.[1] The spectra typically
show characteristic bands for N-H stretching of the amino group and the pyrazole ring, as well
as C-H and C-N vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific *H NMR data for 3-Amino-
5-tert-butylpyrazole is not readily available in the public domain, the spectra of related
aminopyrazoles and their derivatives have been reported. For instance, the *H NMR spectrum
of 3(5)-aminopyrazole in DMSO-ds shows distinct doublets for the pyrazole ring protons and a
broad singlet for the amino and ring NH protons.[2] For N-substituted derivatives, such as N-(3-
(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide, the tert-butyl group
typically appears as a singlet in the *H NMR spectrum.[3]

Synthesis and Reactivity

3-Amino-5-tert-butylpyrazole is a valuable intermediate in the synthesis of more complex
molecules. Its reactivity is centered around the amino group and the pyrazole ring nitrogens,
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which can undergo various reactions such as acylation, alkylation, and condensation.

Representative Synthetic Pathway

While a specific, detailed protocol for the synthesis of 3-Amino-5-tert-butylpyrazole is not
widely published, a general and common method for the synthesis of 3(5)-aminopyrazoles
involves the condensation of a (3-ketonitrile with hydrazine or its derivatives. The following
diagram illustrates a plausible synthetic workflow for obtaining 3-Amino-5-tert-butylpyrazole.
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Caption: General synthetic workflow for 3-Amino-5-tert-butylpyrazole.

Experimental Protocol: General Procedure for the
Synthesis of 3(5)-Aminopyrazoles

The following is a generalized experimental protocol based on the synthesis of similar
aminopyrazoles, which can be adapted for the preparation of 3-Amino-5-tert-butylpyrazole.
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e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add the (3-ketonitrile (1 equivalent), such as pivaloylacetonitrile, and a suitable
solvent like ethanol.

o Addition of Hydrazine: While stirring, add hydrazine hydrate (1-1.2 equivalents) to the
solution.

» Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent is
typically removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from an appropriate
solvent or by column chromatography on silica gel to yield the pure 3-Amino-5-tert-
butylpyrazole.

Applications in Research and Development

3-Amino-5-tert-butylpyrazole is a key intermediate in the development of new chemical
entities with potential biological activity.

e Agrochemicals: This compound serves as a precursor for the synthesis of novel herbicides
and fungicides. The pyrazole scaffold is a well-established pharmacophore in agrochemistry.

o Pharmaceuticals: In drug discovery, the aminopyrazole moiety is incorporated into molecules
targeting a variety of biological pathways. Derivatives of aminopyrazoles have been
investigated for their potential as kinase inhibitors and other therapeutic agents.

The logical workflow for the utilization of 3-Amino-5-tert-butylpyrazole in the synthesis of
more complex heterocyclic systems, such as pyrazolopyrimidines, is depicted below.
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Caption: Synthetic pathway to pyrazolopyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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